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Compound of Interest

Compound Name: Afp-07

Cat. No.: B1664403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity of Afp-07, a potent prostanoid

IP receptor agonist, with other prostanoid receptor subtypes. The information presented is

intended to assist researchers in evaluating the selectivity and potential off-target effects of this

compound in experimental settings.

Executive Summary
Afp-07 is a 7,7-difluoroprostacyclin derivative that demonstrates high potency and selectivity

for the prostanoid IP receptor, with a reported binding affinity (Ki) of 0.561 nM.[1][2][3] Its cross-

reactivity with other prostanoid receptors, particularly the EP receptor subtypes, is significantly

lower. This guide summarizes the available quantitative data on Afp-07's binding profile and

provides detailed experimental protocols for researchers to conduct their own comparative

studies.

Data Presentation: Afp-07 Binding Affinity Profile
The following table summarizes the known binding affinities of Afp-07 for various prostanoid

receptors. It is important to note that while data for the IP and EP receptors are available,

specific binding affinity data for the DP, FP, and TP receptors for Afp-07 are not readily

available in the public domain.
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Receptor Subtype G-Protein Coupling
Afp-07 Binding
Affinity (Ki) [nM]

Reference

IP Gs 0.561 [1][2]

EP1 Gq > 100

EP2 Gs > 100

EP3 Gi > 100

EP4 Gs > 10

DP Gs Data not available

FP Gq Data not available

TP Gq Data not available

Mandatory Visualizations
The following diagrams illustrate key experimental workflows and signaling pathways relevant

to the assessment of Afp-07's activity at prostanoid receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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